5-Chloro-2-(4-(trifluoromethoxy)phenyl)pentanoic acid

• Molecular Formula: C12H12ClF3O3
• Molecular Weight: 296.67 g/mol
• IUPAC Name: 5-chloro-2-[4-(trifluoromethoxy)phenyl]pentanoic acid
• InChI: InChI=1S/C12H12ClF3O3/c13-7-1-2-10(11(17)18)8-3-5-9(6-4-8)19-12(14,15)16/h3-6,10H,1-2,7H2,(H,17,18)
• InChI Key: JCQFCNNIYCUKDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CCCCl)C(=O)O)OC(F)(F)F

Description

5-Chloro-2-(4-(trifluoromethoxy)phenyl)pentanoic acid is a useful research compound. Its molecular formula is C12H12ClF3O3 and its molecular weight is 296.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step AAK (1): 2-(4-(Trifluoromethoxy)phenyl)acetic acid (3.54 g, 16.1 mmol) was deprotonated with NaHMDS (2.0 M in THF, 18.1 mL, 36.2 mmol) and reacted with 1-chloro-3-iodopropane (3.62 g, 17.7 mmol) using a procedure analogous to Step AC (1) to afford after purification by silica gel column chromatography (25-50% EtOAc/hexane), 5-chloro-2-(4-(trifluoromethoxy)phenyl)pentanoic acid (0.48 g, 1.62 mmol, 10% yield) as a pale-yellow oil. LC-MS (M−H)− 295.2.